Cas no 98560-72-6 (Ethyl 2-hydroxy-2,3-dimethylbutanoate)

Ethyl 2-hydroxy-2,3-dimethylbutanoate structure
98560-72-6 structure
Product Name:Ethyl 2-hydroxy-2,3-dimethylbutanoate
CAS No:98560-72-6
MF:C8H16O3
MW:160.210843086243
CID:2126150
Update Time:2023-08-04

Ethyl 2-hydroxy-2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-hydroxy-2,3-dimethylbutanoate
    • AFZAUDVCXPWZND-UHFFFAOYSA-N
    • Butanoic acid, 2-hydroxy-2,3-dimethyl-, ethyl ester
    • Ethyl 2-hydroxy-2,3-dimethylbutanoate
    • Inchi: 1S/C8H16O3/c1-5-11-7(9)8(4,10)6(2)3/h6,10H,5H2,1-4H3
    • InChI Key: AFZAUDVCXPWZND-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OCC)(C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Topological Polar Surface Area: 46.5

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